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Compound of Interest

Compound Name: PIK-75

Cat. No.: B1677873 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on improving the solubility and stability of PIK-75
in solution. The following information is designed to address common issues encountered

during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of PIK-75?

A1: The most commonly recommended solvent for preparing PIK-75 stock solutions is dimethyl

sulfoxide (DMSO).[1][2] It is advisable to use fresh, anhydrous DMSO to ensure optimal

solubility, as moisture-absorbing DMSO can reduce solubility.[1]

Q2: What is the maximum concentration of DMSO that can be used in cell culture

experiments?

A2: The tolerance to DMSO varies among different cell lines.[3][4] As a general guideline, most

cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity.[5] Some

robust cell lines may tolerate up to 1%.[4][5] However, for sensitive or primary cells, it is

recommended to keep the final DMSO concentration at or below 0.1%.[3][5] It is always best

practice to perform a vehicle control experiment to determine the specific tolerance of your cell

line to DMSO.
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Q3: My PIK-75 is precipitating when I add it to my aqueous buffer or cell culture medium. What

can I do?

A3: Precipitation upon addition to aqueous solutions is a common issue with hydrophobic

compounds like PIK-75. To mitigate this, add the DMSO stock solution to your aqueous buffer

or medium dropwise while gently vortexing or stirring.[5] This gradual dilution helps to prevent

the compound from crashing out of solution. Additionally, ensure that the final concentration of

PIK-75 in the aqueous solution does not exceed its solubility limit.

Q4: How should I store my PIK-75 stock solution?

A4: For long-term stability, it is recommended to store PIK-75 stock solutions at -20°C or -80°C.

[1][2] Aliquoting the stock solution into smaller, single-use volumes is highly recommended to

avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.[1]

Troubleshooting Guides
Issue 1: Difficulty Dissolving PIK-75 Powder
If you are experiencing issues with dissolving the PIK-75 powder, consider the following

troubleshooting steps:

Solvent Quality: Ensure you are using high-purity, anhydrous DMSO.

Sonication: Gentle sonication in a water bath can aid in the dissolution of the powder.

Warming: Gentle warming of the solution (e.g., to 37°C) can increase solubility. However, be

cautious with temperature to avoid potential degradation.

Issue 2: Precipitation in Cell Culture Media
Precipitation of PIK-75 in cell culture media can interfere with experimental results. The

following workflow can help troubleshoot this issue:

Caption: Troubleshooting workflow for PIK-75 precipitation.

Quantitative Data
Table 1: Solubility of PIK-75
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Solvent Concentration Notes Reference

DMSO
Up to 98 mg/mL

(200.51 mM)

Fresh, anhydrous

DMSO is

recommended.

[1]

DMSO 3 mg/mL (6.13 mM)

A commonly used

concentration for

stock solutions.

[1]

DMF 0.5 mg/mL
N,N-

Dimethylformamide.
[6]

Water Insoluble

PIK-75 is practically

insoluble in aqueous

solutions alone.

[1]

Ethanol Insoluble

PIK-75 is reported to

be insoluble in

ethanol.

[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PIK-75 Stock
Solution in DMSO
Materials:

PIK-75 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:
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Calculate the required mass of PIK-75: The molecular weight of PIK-75 is 452.28 g/mol . To

prepare 1 mL of a 10 mM stock solution, you will need 4.52 mg of PIK-75.

Weigh the PIK-75: Carefully weigh the calculated amount of PIK-75 powder in a sterile

microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

For a 10 mM solution, if you weighed 4.52 mg of PIK-75, add 1 mL of DMSO.

Dissolve the compound: Vortex the tube vigorously until the powder is completely dissolved.

If necessary, use a sonicator for short bursts to aid dissolution. Gentle warming to 37°C can

also be applied.

Aliquot and store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Materials:

10 mM PIK-75 stock solution in DMSO

Pre-warmed cell culture medium

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Determine the final desired concentration: For your experiment, decide on the final

concentration of PIK-75 you will be testing (e.g., 100 nM).

Calculate the dilution: Calculate the volume of the 10 mM stock solution needed to achieve

the final concentration in your total assay volume. For example, to make 1 mL of a 100 nM

working solution, you would need 0.1 µL of the 10 mM stock.
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Perform serial dilutions: It is often impractical to pipette very small volumes accurately.

Therefore, it is recommended to perform serial dilutions.

Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution. For

example, dilute the 10 mM stock 1:100 in cell culture medium to get a 100 µM solution. To

do this, add 1 µL of the 10 mM stock to 99 µL of pre-warmed medium.

Final Dilution: From the 100 µM intermediate solution, you can then perform the final

dilution into your assay plate. For a final concentration of 100 nM in a 100 µL well, you

would add 0.1 µL of the 100 µM solution. A more practical approach would be to prepare a

2X working solution and add an equal volume to the cells in the well.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the inhibitor. This is crucial to account for any effects of the

solvent on the cells.

Mixing: When adding the PIK-75 solution (or DMSO control) to the cell culture medium, add

it dropwise while gently swirling the plate or tube to ensure rapid and even mixing, which can

help prevent precipitation.

Signaling Pathway
PIK-75 is a potent inhibitor of the phosphoinositide 3-kinase (PI3K) pathway, with selectivity for

the p110α isoform. This pathway is a critical regulator of cell growth, proliferation, survival, and

metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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